Methyllycaconitine (citrate)

• CAS No.: 351344-10-0
• Product Name: Methyllycaconitine (citrate)
• Molecular Formula: C37H50N2O10 • C6H8O7
• Molecular Weight: 874.9
• IUPAC Name: [(1S,2R,3R,4S,5R,6S,8R,9S,10S,13S,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-[(3S)-3-methyl-2,5-dioxopyrrolidin-1-yl]benzoate;2-hydroxypropane-1,2,3-tricarboxylic acid
• Standard InChI: InChI=1S/C37H50N2O10.C6H8O7/c1-7-38-17-34(18-49-32(42)20-10-8-9-11-23(20)39-26(40)14-19(2)31(39)41)13-12-25(46-4)36-22-15-21-24(45-3)16-35(43,27(22)28(21)47-5)37(44,33(36)38)30(48-6)29(34)36;7-3(8)1-6(13,5(11)12)2-4(9)10/h8-11,19,21-22,24-25,27-30,33,43-44H,7,12-18H2,1-6H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/t19-,21+,22+,24-,25-,27+,28-,29+,30-,33-,34-,35+,36-,37+;/m0./s1
• Standard InChIKey: INBLZNJHDLEWPS-OULUNZSJSA-N
• SMILES: CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6OC)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7N8C(=O)CC(C8=O)C.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• Description: Methyllycaconitine (MLA) is an antagonist of α7-containing neuronal nicotinic acetylcholine receptors (nAChRs; Ki = 1.4 nM). It is less effective at other nAChRs. MLA is used to selectively evaluate the role of α7-containing nAChRs in signaling pathways.
• Synonyms: MLA
• Reference: 1.Kalappa, B.I.,Sun, F.,Johnson, S.R., et al. A positive allosteric modulator of α7 nAChRs augments neuroprotective effects of endogenous nicotinic agonists in cerebral ischaemia. Brit.J.Pharmacol. 169, 1862-1878 (2013).
• PubChem Compound: 45073440
• Last Modified: Nov 11 2021